One-dimensional Cr-doped NiO nanostructures serving as a highly sensitive gas sensor for trace xylene detection
RSC Advances Pub Date: 2017-08-22 DOI: 10.1039/C7RA06517E
Abstract
A highly sensitive xylene sensor based on Cr-doped NiO nanotubes was presented, which was prepared using an electrospinning process. The responses of the sensors were investigated using a static system. We found that the sensors based on the Cr-doped NiO nanotubes exhibited a high response towards 50 ppm xylene, with a response of about 88, which was about 63 times higher than that of pure NiO nanotubes. The results obtained for the sensing properties indicate that the gas sensors based on Cr-doped NiO nanotubes are promising for monitoring air-quality and environmental pollution.
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Journal Name：RSC Advances
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